Cas no 80632-51-5 (Cortisol-21-hemisuccinate-aminobutylethylisoluminol)

• Product name: Cortisol-21-hemisuccinate-aminobutylethylisoluminol
• CAS No: 80632-51-5
• MF: C₃₉H₅₂N₄O₉
• MW: 720.851591110229
• CID: 724832

Cortisol-21-hemisuccinate-aminobutylethylisoluminol Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,21-[4-[[4-[ethyl(1,2,3,4-tetrahydro-1,4-dioxo-6-phthalazinyl)amino]butyl]amino]-1,4-dioxobutoxy]-11,17-dihydroxy-,(11b)- (9CI)
• cortisol-21-hemisuccinate-aminobutylethylisoluminol
• C21-HS-Abei
• Cortisol-21-hemisuccinate-aminobutylethylisoluminol

• Inchi： 1S/C39H52N4O9/c1-4-43(24-8-10-26-28(20-24)36(50)42-41-35(26)49)18-6-5-17-40-32(47)11-12-33(48)52-22-31(46)39(51)16-14-29-27-9-7-23-19-25(44)13-15-37(23,2)34(27)30(45)21-38(29,39)3/h8,10,19-20,27,29-30,34,45,51H,4-7,9,11-18,21-22H2,1-3H3,(H,40,47)(H,41,49)(H,42,50)/t27-,29-,30-,34+,37-,38-,39-/m0/s1
• InChI Key： UXFIMALKYCIGRQ-VJCKMISMSA-N
• SMILES： O[C@]1(C(COC(CCC(NCCCCN(C2=CC=C3C(NNC(C3=C2)=O)=O)CC)=O)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 52
• Rotatable Bond Count: 14
• Complexity: 1480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 80
• Surface Charge: 0
• Topological Polar Surface Area: 191
• XLogP3: 2.9